3-amino-7-methyl-2-(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C12H15N3OS2
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 3-amino-7-methyl-2-methylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H15N3OS2/c1-6-3-4-7-8(5-6)18-10-9(7)11(16)15(13)12(14-10)17-2/h6H,3-5,13H2,1-2H3
• InChI Key: VBAAEKVHZQNMFT-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SC)N

Description

3-amino-7-methyl-2-(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a benzothieno-pyrimidine derivative and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 3-amino-7-methyl-2-(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, studies suggest that it may act by inhibiting the activity of enzymes involved in DNA synthesis and replication. It may also act by inhibiting the activity of enzymes involved in cell division and proliferation.
Biochemical and Physiological Effects:
3-amino-7-methyl-2-(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of viruses, fungi, and bacteria, reduce inflammation, and provide analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-amino-7-methyl-2-(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential as a therapeutic agent. It has been found to have various activities that make it an attractive candidate for drug development. However, one of the limitations is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of 3-amino-7-methyl-2-(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, viral infections, fungal infections, and bacterial infections. Another direction is to improve its solubility and bioavailability to enhance its pharmacokinetics. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development.
In conclusion, 3-amino-7-methyl-2-(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a compound that has potential therapeutic applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

3-amino-7-methyl-2-(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been synthesized using various methods. One of the most common methods involves the reaction of 2-chloro-3-formylquinoline and 2-mercaptobenzothiazole in the presence of a base, followed by the reaction with methylamine. Another method involves the reaction of 2-mercaptobenzothiazole and 2-chloro-3-methylquinoline in the presence of a base, followed by the reaction with formamide.

Scientific Research Applications

3-amino-7-methyl-2-(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has potential therapeutic applications in various fields of scientific research. It has been studied for its anticancer, antiviral, antifungal, and antibacterial activities. It has also been studied for its potential as an anti-inflammatory and analgesic agent.